MM 07

• Molecular Formula: C67H106N22O14S3
• Molecular Weight: 1539.9 g/mol
• InChI: InChI=1S/C67H106N22O14S3/c1-38(2)30-46-57(94)86-49(36-106-105-35-41(69)54(91)81-44(18-10-25-76-67(72)73)63(100)88-27-12-20-51(88)61(98)80-43(56(93)83-46)17-9-24-75-66(70)71)59(96)84-47(32-40-33-74-37-78-40)58(95)79-42(16-7-8-23-68)55(92)77-34-53(90)87-26-11-19-50(87)60(97)82-45(22-29-104-3)64(101)89-28-13-21-52(89)62(99)85-48(65(102)103)31-39-14-5-4-6-15-39/h4-6,14-15,33,37-38,41-52H,7-13,16-32,34-36,68-69H2,1-3H3,(H,74,78)(H,77,92)(H,79,95)(H,80,98)(H,81,91)(H,82,97)(H,83,93)(H,84,96)(H,85,99)(H,86,94)(H,102,103)(H4,70,71,75)(H4,72,73,76)/t41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-/m0/s1
• InChIKey: RKFGCZWTURNFPN-SVENNQHVSA-N

MM 07 Procurement Guide: A Biased Apelin Receptor Agonist for Cardiovascular and GPCR Research

MM 07 is a synthetic cyclic peptide analogue of [Pyr1]apelin-13, rationally designed through molecular dynamics simulations to function as a G protein-biased agonist at the apelin receptor (APLNR/APJ) [1]. It preferentially activates G protein-dependent signaling pathways while minimizing β-arrestin recruitment and receptor internalization, a pharmacological profile that distinguishes it from endogenous balanced agonists. MM 07 has been characterized across in vitro binding and functional assays, rodent hemodynamic models, and first-in-human vascular studies, establishing a comprehensive translational profile [1][2].

GPCR biased signaling pathway studies

Cardiovascular hemodynamic and inotropic research models

Translational pharmacology with first-in-human validation context

• [1] Brame AL, Maguire JJ, Yang P, Dyson A, Torella R, Cheriyan J, Singer M, Glen RC, Wilkinson IB, Davenport AP. Design, characterization, and first-in-human study of the vascular actions of a novel biased apelin receptor agonist. Hypertension. 2015;65(4):834-840. DOI: 10.1161/HYPERTENSIONAHA.114.05099. View Source
• [2] Yang P, Read C, Kuc RE, Nyimanu D, Williams TL, Crosby A, Buonincontri G, Southwood M, Sawiak SJ, Glen RC, Morrell NW, Davenport AP, Maguire JJ. A novel cyclic biased agonist of the apelin receptor, MM07, is disease modifying in the rat monocrotaline model of pulmonary arterial hypertension. Br J Pharmacol. 2019;176(9):1206-1221. DOI: 10.1111/bph.14603. View Source

Why MM 07 Cannot Be Replaced by Generic Apelin Peptides or Other Apelin Receptor Agonists

Generic substitution among apelin receptor agonists is precluded by fundamental differences in signaling bias, metabolic stability, and in vivo pharmacodynamic profiles. Endogenous agonists such as [Pyr1]apelin-13 and apelin-36 act as balanced agonists, potently recruiting both G protein and β-arrestin pathways, the latter driving receptor internalization and desensitization that limits sustained efficacy. In contrast, MM 07 exhibits a 350- to 1300-fold bias toward G protein signaling, an approximately 7.6-fold longer plasma half-life, and a hemodynamic profile that decouples cardiac output augmentation from hypotension—features not replicated by endogenous isoforms or by small-molecule biased agonists such as CMF-019, which lacks human validation data [1]. These compound-specific characteristics directly impact experimental reproducibility and translational relevance, making simple interchange scientifically unsound.

MM 07 G protein-biased signaling profile Endogenous agonists exhibit balanced arrestin recruitment; signaling bias may not transfer

MM 07 Reported ~7.6× longer plasma half-life Endogenous apelin peptides are rapidly cleared; exposure profile may differ substantially

MM 07 Hemodynamic profile of inotropy without hypotension Small-molecule biased agonists lack human validation data; model-response context may differ

• [1] Brame AL, Maguire JJ, Yang P, Dyson A, Torella R, Cheriyan J, Singer M, Glen RC, Wilkinson IB, Davenport AP. Design, characterization, and first-in-human study of the vascular actions of a novel biased apelin receptor agonist. Hypertension. 2015;65(4):834-840. DOI: 10.1161/HYPERTENSIONAHA.114.05099. View Source

MM 07 Quantitative Differentiation Evidence: Head-to-Head Comparisons vs. Comparator Agonists

MM07 Demonstrates 350–1300-Fold G-Protein Signaling Bias Over β-Arrestin Compared to [Pyr1]Apelin-13

In β-arrestin and internalization assays (G-protein-independent), MM07 (β-arrestin pD2=5.67±0.1, n=6; internalization pD2=6.16±0.07, n=3) was approximately 790- and 215-fold less potent than [Pyr1]apelin-13 (β-arrestin pD2=8.57±0.1, n=6; internalization pD2=8.49±0.1, n=3), respectively. In contrast, in a G-protein-dependent saphenous vein contraction assay, both peptides exhibited comparable potency (pD2: [Pyr1]apelin-13 9.93±0.24 vs. MM07 9.54±0.42) and maximum responses (EMAX %KCl: 22%±4% vs. 17%±3%). The resulting bias factors for MM07 relative to [Pyr1]apelin-13 were calculated as 1374 (β-arrestin pathway) and 353 (internalization pathway), yielding a ≥350- to 1300-fold preference for G-protein signaling [1].

G-Protein Signaling Bias

Head-to-head

350- to 1300-fold bias toward G-protein vs. β-arrestin/internalization

Supports pathway-selective tool compound context

Versus [Pyr1]apelin-13 in CHO-K1 cells and human saphenous vein assay

Evidence Dimension	G-protein signaling bias factor (β-arrestin vs. G-protein pathway activation)
Target Compound Data	MM07 bias factor: 1374 (β-arrestin) and 353 (internalization); pD2 G-protein: 9.54±0.42; pD2 β-arrestin: 5.67±0.1; pD2 internalization: 6.16±0.07
Comparator Or Baseline	[Pyr1]apelin-13 (reference balanced agonist, bias factor defined as 1): pD2 G-protein: 9.93±0.24; pD2 β-arrestin: 8.57±0.1; pD2 internalization: 8.49±0.1
Quantified Difference	350- to 1300-fold G-protein pathway preference; ~790-fold lower β-arrestin potency; ~215-fold lower internalization potency
Conditions	β-arrestin recruitment (PathHunter, DiscoveRx) and internalization assays in CHO-K1 cells expressing human apelin receptor; G-protein-dependent saphenous vein contraction assay in human isolated tissue

Why This Matters

This ensures that MM07 preferentially activates beneficial G-protein-mediated vasodilatory and inotropic pathways while minimizing β-arrestin-mediated receptor desensitization and internalization that limits chronic utility of balanced agonists.

• [1] Brame AL, Maguire JJ, Yang P, Dyson A, Torella R, Cheriyan J, Singer M, Glen RC, Wilkinson IB, Davenport AP. Design, characterization, and first-in-human study of the vascular actions of a novel biased apelin receptor agonist. Hypertension. 2015;65(4):834-840. DOI: 10.1161/HYPERTENSIONAHA.114.05099. View Source

MM07 Exhibits a 7.6-Fold Longer Plasma Half-Life Than [Pyr1]Apelin-13 in Rats

In anesthetized rats, the plasma half-life of MM07 was 17.4±0.40 minutes, compared to 2.3±0.51 minutes for [Pyr1]apelin-13 (P<0.05, 2-tailed Student's t test), representing a 7.6-fold improvement. The longer half-life is attributed to reduced β-arrestin-mediated receptor internalization and degradation of the cyclic peptide [1].

Plasma Half-Life

Head-to-head

17.4 ± 0.40 min (MM07) vs. 2.3 ± 0.51 min ([Pyr1]apelin-13)

Reported 7.6-fold longer exposure in rodent model

Anesthetized rat, single i.v. bolus; enzyme immunoassay

Evidence Dimension	Plasma elimination half-life (rat)
Target Compound Data	17.4 ± 0.40 minutes
Comparator Or Baseline	[Pyr1]apelin-13: 2.3 ± 0.51 minutes
Quantified Difference	7.6-fold longer (P<0.05)
Conditions	Male rats (230-260 g), anesthetized with 2% isoflurane, single i.v. bolus (600 nmol); plasma concentrations measured by enzyme immunoassay over 30 minutes

Why This Matters

The substantially longer half-life reduces the dosing frequency and improves sustained target engagement, critical for chronic disease models and translational therapeutic development where endogenous apelin's rapid clearance is a known limitation.

• [1] Brame AL, Maguire JJ, Yang P, Dyson A, Torella R, Cheriyan J, Singer M, Glen RC, Wilkinson IB, Davenport AP. Design, characterization, and first-in-human study of the vascular actions of a novel biased apelin receptor agonist. Hypertension. 2015;65(4):834-840. DOI: 10.1161/HYPERTENSIONAHA.114.05099. View Source

MM07 Increases Cardiac Output Without Hypotension, Unlike [Pyr1]Apelin-13

In rats, systemic infusions of MM07 (10–100 nmol) caused a dose-dependent increase in cardiac output (ANOVA vs. baseline, P=0.0074) without corresponding effects on blood pressure. In contrast, [Pyr1]apelin-13 increased cardiac output but also produced a significant drop in blood pressure and systemic vascular resistance. Furthermore, during SNAP-challenged hypotension, cardiac output was significantly increased in the MM07 group, whereas it was significantly reduced in the [Pyr1]apelin-13 group. Neither peptide altered heart rate or respiratory rate [1].

Cardiac Output vs. BP

Head-to-head

Increased CO without hypotension (MM07) vs. CO increase with BP drop ([Pyr1]apelin-13)

Decoupled inotropic and vasodilatory response context

In vivo rat hemodynamics; SNAP afterload challenge

Evidence Dimension	Cardiac output and blood pressure response (rat in vivo)
Target Compound Data	Dose-dependent CO increase (P=0.0074 vs. baseline); no significant BP change; CO maintained/increased during SNAP challenge
Comparator Or Baseline	[Pyr1]apelin-13: CO increase accompanied by significant BP drop; CO significantly reduced during SNAP challenge
Quantified Difference	Qualitatively distinct hemodynamic profile: MM07 achieves positive inotropy without hypotension, whereas [Pyr1]apelin-13 causes concomitant vasodilation and hypotension
Conditions	Male Wistar rats (300±25 g), systemic i.v. infusions of incremental doses (1-300 nmol); echocardiography for CO; intra-arterial line for BP; SNAP administration for afterload challenge

Why This Matters

MM07's ability to improve cardiac output without the confounding hypotensive effect distinguishes it from endogenous apelin and makes it a preferred tool for studying apelin-mediated inotropy in cardiovascular disease models where blood pressure stability is critical.

• [1] Brame AL, Maguire JJ, Yang P, Dyson A, Torella R, Cheriyan J, Singer M, Glen RC, Wilkinson IB, Davenport AP. Design, characterization, and first-in-human study of the vascular actions of a novel biased apelin receptor agonist. Hypertension. 2015;65(4):834-840. DOI: 10.1161/HYPERTENSIONAHA.114.05099. View Source

MM07 Elicits Double the Maximum Forearm Blood Flow Increase Compared to [Pyr1]Apelin-13 in Human Volunteers

In first-in-human studies, both [Pyr1]apelin-13 and MM07 produced significant dose-dependent increases in forearm blood flow (FBF) measured by venous occlusion plethysmography (ANOVA P<0.01). Importantly, the maximum dilatation achieved with MM07 was approximately double that observed with [Pyr1]apelin-13. Repeated dose-response curves to MM07 produced identical increases in FBF (ANOVA P=0.983), with complete washout and no evidence of desensitization. MM07 is the only biased apelin receptor agonist to date with published first-in-human vascular pharmacology data [1].

Human Forearm Blood Flow

Head-to-head

~2-fold greater maximum FBF increase vs. [Pyr1]apelin-13

Reported human vasodilatory response; no desensitization observed

First-in-human study; venous occlusion plethysmography

Evidence Dimension	Maximum forearm blood flow increase (human)
Target Compound Data	Approximately 2× maximum FBF increase relative to [Pyr1]apelin-13; no desensitization on repeat dosing (ANOVA P=0.983)
Comparator Or Baseline	[Pyr1]apelin-13: defined as baseline maximal response; single-dose response observed
Quantified Difference	~2-fold greater maximum vasodilatory response in humans
Conditions	Healthy human volunteers, intra-arterial infusion, bilateral forearm venous occlusion plethysmography

Why This Matters

This demonstrates superior in vivo vasodilatory efficacy in humans and absence of agonist-induced desensitization, directly relevant to selecting MM07 over endogenous apelin or unvalidated biased agonists for clinical translational studies in conditions requiring peripheral vasodilation.

• [1] Brame AL, Maguire JJ, Yang P, Dyson A, Torella R, Cheriyan J, Singer M, Glen RC, Wilkinson IB, Davenport AP. Design, characterization, and first-in-human study of the vascular actions of a novel biased apelin receptor agonist. Hypertension. 2015;65(4):834-840. DOI: 10.1161/HYPERTENSIONAHA.114.05099. View Source

MM07 Reverses Sugen/Hypoxia-Induced Pulmonary Arterial Hypertension as Effectively as the Clinical Standard Macitentan

In the Sugen/hypoxia (SuHx) rat model of established pulmonary arterial hypertension (PAH), MM07 (10 mg/kg, i.p.) was at least as effective as macitentan (30 mg/kg, oral), the clinical endothelin receptor antagonist standard-of-care, in significantly reversing detrimental structural and hemodynamic changes after 4 weeks of treatment. Both compounds reduced right ventricular systolic pressure, right ventricular hypertrophy, and pulmonary artery muscularization compared to saline-treated SuHx controls. No statistically significant difference was observed between MM07 and macitentan groups [1].

PAH Model Reversal

Head-to-head

As effective as macitentan in reversing RVSP and vascular remodeling in SuHx rat model

Supports disease-model endpoint context

SuHx model, 4-week treatment; no significant difference vs. clinical comparator

Evidence Dimension	Reversal of established PAH hemodynamic and structural pathology (SuHx rat model)
Target Compound Data	MM07 (10 mg/kg): significant reduction in RVSP, RV hypertrophy, and pulmonary artery muscularization vs. vehicle
Comparator Or Baseline	Macitentan (30 mg/kg): significant reduction in the same parameters; MM07 was 'as at least as effective'
Quantified Difference	No significant difference between MM07 and macitentan treatment groups; both significantly superior to saline
Conditions	Male Sprague-Dawley rats, SuHx-induced PAH model, 4-week treatment, right ventricular catheterization for hemodynamics, histopathological assessment of pulmonary vasculature

Why This Matters

This positions MM07 as a viable G protein-biased peptide alternative matching the efficacy of a clinically approved PAH therapy, substantiating its selection for preclinical PAH studies where biased apelin receptor agonism is hypothesized to offer disease-modifying benefit without the adverse β-arrestin signaling of balanced agonists.

• [1] Williams TL, Nyimanu D, Kuc RE, Foster R, Glen RC, Maguire JJ, Davenport AP. The biased apelin receptor agonist, MM07, reverses Sugen/hypoxia-induced pulmonary arterial hypertension as effectively as the endothelin antagonist macitentan. Front Pharmacol. 2024;15:1369489. DOI: 10.3389/fphar.2024.1369489. View Source

MM07-Bound APLNR-Gi Complex Cryo-EM Structure Elucidates Molecular Basis for Biased Agonism at 2.6 Å Resolution

A cryo-electron microscopy structure of MM07 bound to the human APLNR-Gi1 complex has been determined at 2.6 Å resolution (PDB ID: 8XZH). Alongside structures of apelin-bound and CMF-019-bound APLNR complexes solved in the same study, the MM07-bound structure reveals the specific binding pose, ligand-receptor interactions, and conformational changes that underpin its G protein-biased signaling profile. These structural insights provide a rational platform for structure-guided optimization of biased apelin receptor modulators. The MM07-bound structure is publicly available, enabling independent computational analysis and virtual screening campaigns [1].

Cryo-EM Structure

Reported

APLNR-Gi1 complex at 2.6 Å resolution (PDB 8XZH)

Enables structure-guided biased agonist review

Publicly available structure; supports computational workflows

Evidence Dimension	High-resolution experimental 3D structure of ligand-receptor-effector complex
Target Compound Data	MM07-bound APLNR-Gi1 complex at 2.6 Å resolution (PDB ID: 8XZH, EMDB: EMD-38796)
Comparator Or Baseline	Apelin-bound APLNR-Gi1 structure (PDB ID: 8XZI) and CMF-019-bound APLNR-Gi1 structure (PDB ID: 9JH3) also solved in the same study
Quantified Difference	Distinct binding pose and receptor conformational state relative to balanced agonist apelin; structural basis for biased signaling elucidated at near-atomic resolution
Conditions	Cryo-electron microscopy; human APLNR expressed in insect cells; Gi1 heterotrimer co-complex

Why This Matters

The availability of a high-resolution experimental structure uniquely enables structure-guided optimization, molecular dynamics simulations, and virtual screening campaigns specifically for the MM07 chemotype, offering a procurement differentiator for medicinal chemistry and computational biology programs targeting biased apelin receptor modulation.

• [1] Wang W, Ji S, Zhang W, Zhang J, Cai C, Hu R, Zang S, Miao L, Xu H, Chen L, Yang Z, Guo J, Qin J, Shen D, Liang P. Structure-based design of non-hypertrophic apelin receptor modulator. Cell. 2024;187(6):1460-1475.e20. DOI: 10.1016/j.cell.2024.02.004. PDB ID: 8XZH. View Source

MM 07 Best Application Scenarios: Where the Quantitative Evidence Supports Procurement Decisions

G Protein-Biased Apelin Receptor Signaling Studies Requiring Pathway-Selective Pharmacological Tools

Researchers investigating apelin receptor signaling bias require a tool compound with quantified, reproducible G protein preference. MM07's calculated bias factors of 350–1300 for G protein over β-arrestin/internalization pathways, established through direct head-to-head assays against [Pyr1]apelin-13, make it the most extensively characterized biased peptide agonist for mechanistic studies of apelin receptor signal transduction [1]. Its availability as a structurally defined (PDB 8XZH) pharmacological probe supports studies correlating conformational states with signaling outcomes.

Preclinical Efficacy Testing of Biased Apelin Agonism in Pulmonary Arterial Hypertension Models

MM07 is the only biased apelin receptor agonist validated in two independent rat PAH models: monocrotaline-induced PAH, where chronic MM07 treatment significantly reduced right ventricular systolic pressure and hypertrophy, and Sugen/hypoxia-induced PAH, where MM07 demonstrated efficacy at least equivalent to the clinical standard macitentan [1][2]. These disease-modifying data support procurement for preclinical PAH efficacy studies aimed at evaluating G protein-biased apelin receptor agonism as a therapeutic strategy.

Human Translational Cardiovascular Pharmacology Requiring Validated In Vivo Vasodilator and Inotropic Efficacy

MM07 is the sole biased apelin receptor agonist with published first-in-human data, demonstrating a doubling of maximum forearm blood flow versus [Pyr1]apelin-13 with no evidence of desensitization upon repeated dosing [1]. This human validation, combined with the unique hemodynamic profile of increased cardiac output without hypotension observed in rodent models, makes MM07 the preferred compound for translational studies where human-relevant pharmacodynamic benchmarks are essential.

Structure-Based Drug Design Targeting Biased GPCR Signaling at the Apelin Receptor

The cryo-EM structure of MM07 bound to the APLNR-Gi1 complex at 2.6 Å resolution (PDB 8XZH) provides atomic-level detail of biased agonist recognition, revealing binding interactions and conformational changes distinct from those of the balanced agonist apelin [3]. This publicly available structural data enables computational chemistry workflows including molecular docking, virtual screening, and molecular dynamics simulations that are specifically anchored to an experimentally determined biased agonist pose, supporting medicinal chemistry efforts to develop next-generation apelin receptor modulators.

Application

Selection Property

Validation Focus

G protein-biased signaling studies

Quantified pathway-selectivity profile

G-protein vs. β-arrestin bias factor review

Pulmonary arterial hypertension models

Disease-model endpoint context

Rodent model hemodynamic and structural endpoint review

Translational cardiovascular pharmacology

Human vasodilatory response context

First-in-human pharmacodynamic endpoint review

Structure-based biased GPCR design

High-resolution experimental 3D structure

Biased agonist-receptor complex conformational review

• [1] Brame AL, Maguire JJ, Yang P, Dyson A, Torella R, Cheriyan J, Singer M, Glen RC, Wilkinson IB, Davenport AP. Design, characterization, and first-in-human study of the vascular actions of a novel biased apelin receptor agonist. Hypertension. 2015;65(4):834-840. DOI: 10.1161/HYPERTENSIONAHA.114.05099. View Source
• [2] Williams TL, Nyimanu D, Kuc RE, Foster R, Glen RC, Maguire JJ, Davenport AP. The biased apelin receptor agonist, MM07, reverses Sugen/hypoxia-induced pulmonary arterial hypertension as effectively as the endothelin antagonist macitentan. Front Pharmacol. 2024;15:1369489. DOI: 10.3389/fphar.2024.1369489. View Source
• [3] Wang W, Ji S, Zhang W, Zhang J, Cai C, Hu R, Zang S, Miao L, Xu H, Chen L, Yang Z, Guo J, Qin J, Shen D, Liang P. Structure-based design of non-hypertrophic apelin receptor modulator. Cell. 2024;187(6):1460-1475.e20. DOI: 10.1016/j.cell.2024.02.004. PDB ID: 8XZH. View Source